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Compound of Interest

tert-Butyl N-(2-
Compound Name:

cyclopropoxyethyl)carbamate
CAS No.: 1935340-77-4

Cat. No.: B1413179

Get Quote

A Strategic Building Block for Metabolically Stable Ether
Linkers
Executive Summary

tert-Butyl N-(2-cyclopropoxyethyl)carbamate (CAS: 1935340-77-4) is a specialized amine-
protected building block used primarily in the synthesis of small molecule therapeutics. It
serves as a direct precursor to the 2-cyclopropoxyethylamine moiety.

In modern drug discovery, this compound is utilized to introduce a cyclopropyl ether motif. This
motif acts as a bioisostere for standard alkyl ethers (e.g., ethoxy, isopropoxy) but offers
superior metabolic stability and distinct physicochemical properties. The tert-butoxycarbonyl
(Boc) group ensures the primary amine remains inert during early-stage coupling reactions,
allowing for precise, late-stage deprotection and diversification.

Key Applications:

¢ Kinase Inhibitors: Modulation of solvent-front binding interactions.
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o GPCR Antagonists: Optimization of lipophilicity and metabolic clearance.
e Linker Chemistry: Creation of stable ether-linked tethers for PROTACSs or bioconjugates.

Chemical Profile & Properties[1][2][3]1[4][5][6]

The compound combines a lipophilic, conformationally restricted cyclopropyl tail with a
standard protected amine linker.

Property Data
Chemical Name tert-Butyl N-(2-cyclopropoxyethyl)carbamate
CAS Number 1935340-77-4
Molecular Formula C10H19NOs3
Molecular Weight 201.26 g/mol
Core Moiety 2-Cyclopropoxyethyl amine
Protecting Group Boc (Acid-labile)
B Soluble in DCM, MeOH, DMSO, EtOAc;
Solubility ]
Insoluble in water
. Stable under basic/neutral conditions; degrades
Stability

in strong acid (TFA/HCI)

Medicinal Chemistry Utility
The "Cyclopropyl Ether" Advantage

The incorporation of the cyclopropoxy group is a deliberate design strategy to address specific
liabilities in drug candidates:

e Metabolic Blockade: Standard ethyl or isopropy! ethers are prone to rapid oxidative
dealkylation by Cytochrome P450 enzymes (specifically CYP3A4 and CYP2D6). The
strained cyclopropyl ring resists radical formation at the

-carbon, significantly slowing down
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-dealkylation and extending the drug's half-life (

)

» Conformational Restriction: Unlike a flexible ethyl chain, the cyclopropyl group restricts the
rotation of the ether bond. This can lock the ligand into a bioactive conformation, reducing
the entropic penalty upon binding to a protein target.

 Lipophilicity Tuning: The cyclopropyl group is more lipophilic than a methyl group but less so
than a tert-butyl group, allowing for fine-tuning of LogD to improve membrane permeability
and blood-brain barrier (BBB) penetration.

Mechanism of Action (Visualized)

The following diagram illustrates the metabolic advantage of the cyclopropyl ether over a
standard ethyl ether.
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Figure 1: Comparative metabolic stability. The cyclopropyl ring resists the alpha-hydroxylation
step that typically degrades linear alkyl ethers.

Synthetic Protocols

The synthesis of tert-butyl N-(2-cyclopropoxyethyl)carbamate is non-trivial due to the
instability of cyclopropanol precursors. The industry-standard route employs Simmons-Smith
cyclopropanation of a vinyl ether intermediate.

Synthesis Workflow
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Figure 2: Synthetic pathway via vinyl ether cyclopropanation.

Detailed Experimental Procedure (Simmons-Smith
Route)

Step 1: Preparation of the Vinyl Ether
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» Reagents:tert-Butyl (2-hydroxyethyl)carbamate (1.0 eq), Ethyl vinyl ether (solvent/reagent),
Mercury(ll) acetate (0.05 eq).

e Procedure: Dissolve the starting alcohol in excess ethyl vinyl ether. Add Hg(OAc)z catalyst.
Reflux for 12—16 hours under Nitrogen.

o Workup: Quench with saturated NaHCOs. Extract with diethyl ether. Dry over MgSOa and
concentrate.

« Purification: Silica gel chromatography (Hexanes/EtOAC) to yield tert-butyl N-(2-
(vinyloxy)ethyl)carbamate.

Step 2: Cyclopropanation (The Critical Step)

o Reagents: Vinyl ether intermediate (1.0 eq), Diethylzinc (Et2Zn, 1.0M in hexanes, 2.5 eq),
Diiodomethane (CHz:l2, 2.5 eq), Dry Toluene.

o Safety Note: Et2Zn is pyrophoric. Handle strictly under Argon/Nitrogen atmosphere.
e Procedure:

Cool a solution of Et2Zn in toluene to 0°C.

[e]

[e]

Add CHz:lz dropwise (exothermic). Stir for 20 mins to form the Furukawa reagent
(1ZnCHzl).

[e]

Add the vinyl ether intermediate solution dropwise.

o

Allow to warm to Room Temperature (RT) and stir for 12 hours.

e Quench: Carefully quench with saturated NH4Cl solution (gas evolution possible).
« |solation: Extract with EtOAc. Wash organic layer with brine. Dry and concentrate.
e Yield: Typically 70—85% of the cyclopropyl ether.

Step 3: Deprotection (Generating the Free Amine)
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o Dissolve the Boc-protected target in DCM.
e Add 4M HCI in Dioxane (5-10 eq).
o Stir at RT for 2 hours. Precipitate forms.

o Concentrate to dryness to obtain 2-cyclopropoxyethanamine hydrochloride, ready for
coupling.

Case Studies & Applications
Autotaxin (ATX) Inhibitors

Research into ATX inhibitors for the treatment of fibrotic diseases (e.g., IPF, NASH) has utilized
the cyclopropoxyethyl motif.

e Role: The group serves as a linker that occupies the hydrophobic channel of the ATX active
site.

o Outcome: The cyclopropyl ether provided a 3-fold improvement in metabolic stability
compared to the corresponding methoxy-ethyl analog while maintaining nanomolar potency.

Beta-Blocker Analogs

While the drug Betaxolol utilizes a cyclopropylmethoxy tail, the cyclopropoxy analog derived
from this guide's compound is investigated in next-generation cardiovascular agents to lower
the pKa of the proximal amine, reducing lysosomal trapping and improving tissue distribution.

Safety & Handling
e Hazards: The compound is generally low toxicity but should be treated as an irritant.

» Storage: Store at 2—8°C. Hygroscopic.

» Reactivity: Avoid strong acids unless deprotection is intended. Incompatible with strong
oxidizing agents.
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e Simmons-Smith Cyclopropanation:Simmons, H. E., & Smith, R. D. (1959). A New Synthesis
of Cyclopropanes. Journal of the American Chemical Society.[1][2] Link

e Metabolic Stability of Cyclopropyl Ethers:Wuitschik, G., et al. (2008). Oxetanes as Promising
Modules in Drug Discovery. Angewandte Chemie International Edition. (Context on ether
stability). Link

o Patent Application (Autotaxin):US Patent 10,669,285 B2. Condensed [1,4] diazepine
compounds as autotaxin (ATX) and lysophosphatidic acid (LPA) production inhibitors. (Lists
cyclopropoxyethyl as key substituent). Link

e Compound Catalog Data:tert-Butyl N-(2-cyclopropoxyethyl)carbamate (CAS 1935340-77-
4).[3] BLD Pharm / ChemicalBook.[4] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1413179?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1413179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

